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Compound of Interest

Compound Name: Cyclo(Gly-Gln)

Cat. No.: B1242578 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step procedure for the proper disposal of

Cyclo(Gly-Gln), a cyclic dipeptide. While a specific Safety Data Sheet (SDS) with explicit

disposal instructions for Cyclo(Gly-Gln) is not readily available in the public domain, this

document outlines a recommended course of action based on the general properties of cyclic

dipeptides and standard laboratory safety protocols.

Cyclo(Gly-Gln) should be handled with care, assuming it could be a potential irritant, and its

toxicological properties have not been fully investigated[1]. Therefore, a conservative approach

to disposal is warranted.

Chemical and Physical Properties
A summary of the known quantitative data for Cyclo(Gly-Gln) is presented below. This

information is fundamental for a preliminary assessment of its potential hazards and for

determining the appropriate disposal route.
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Property Value Source

Synonyms

Cyclo(-Gly-Gln), (2S-

Hexahydro-3,6-dioxo-

pyrazinepropanamide

[2]

CAS Number 52662-00-7 [2]

Molecular Formula C₇H₁₁N₃O₃ [2][3]

Molecular Weight 185.18 g/mol

Appearance White crystal

Purity ≥ 98% (HPLC)

Storage Conditions Store at 0-8°C

Disposal Protocol for Cyclo(Gly-Gln)
In the absence of specific toxicological or environmental hazard data, Cyclo(Gly-Gln) should

be treated as a non-hazardous chemical waste, unless it has been mixed with hazardous

substances. The following step-by-step protocol outlines the recommended disposal procedure.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Labeled, sealed, and non-reactive waste container.

Waste disposal tags or labels as required by your institution.

Procedure:

Risk Assessment: Before handling, conduct a thorough risk assessment. Although not

classified as hazardous, it is prudent to handle Cyclo(Gly-Gln) with care.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and gloves, when handling Cyclo(Gly-Gln) for disposal.
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Containment:

For solid Cyclo(Gly-Gln), ensure it is in a securely sealed container to prevent dust

formation.

For Cyclo(Gly-Gln) in solution, ensure the container is leak-proof and compatible with the

solvent used.

Labeling: Clearly label the waste container with the chemical name "Cyclo(Gly-Gln)" and

specify any other components if it is a mixture. Adhere to your institution's specific labeling

requirements for chemical waste.

Segregation: Do not mix Cyclo(Gly-Gln) waste with other waste streams unless permitted

by your institution's waste management guidelines. It should be disposed of in a container

designated for non-hazardous chemical waste. Do not empty into drains.

Storage: Store the waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.

Disposal Request: Arrange for the disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or designated waste management

provider.

Disposal Workflow
The logical flow for the proper disposal of Cyclo(Gly-Gln) is illustrated in the diagram below.

This workflow ensures that all necessary safety and regulatory steps are followed.
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Caption: Workflow for the safe disposal of Cyclo(Gly-Gln).
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and responsible disposal of Cyclo(Gly-Gln), thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific guidelines for chemical waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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